N-(2,2-diethoxyethyl)-2,2-dimethylpropan-1-amine

• Molecular Formula: C11H25NO2
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C11H25NO2/c1-6-13-10(14-7-2)8-12-9-11(3,4)5/h10,12H,6-9H2,1-5H3
• InChI Key: CZKKYNNMQNSPRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNCC(C)(C)C)OCC

Description

N-(2,2-diethoxyethyl)-2,2-dimethylpropan-1-amine is a useful research compound. Its molecular formula is C11H25NO2 and its molecular weight is 203.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium triacetoxyborohydride (5.30 g) was added to a cooled at 0° C. solution of aminoacetaldehyde diethyl acetal (2.91 mL) and pivalaldehyde (2.21 mL) in dichloromethane (50 mL). The reaction was stirred for 16 h, allowing the temperature to warm to ambient conditions. Water (50 mL) was added, followed by portionwise addition of sodium bicarbonate (8.40 g), causing effervescence. The mixture was stirred vigorously for 1 h, then allowed to partition. The phases were then separated and the aqueous phase extracted with further dichloromethane (20 mL). The combined organic extracts were dried over sodium sulfate, filtered and concentrated in vacuo to afford N-(2,2-diethoxyethyl)-2,2-dimethylpropan-1-amine (3.79 g) as an oil. 1H NMR (400 MHz, CDCl3) δ 4.63 (t, J=5.6 Hz, 1H), 3.71 (dq, J=9.5, 7.1 Hz, 2H), 3.55 (dq, J=9.4, 7.1 Hz, 2H), 2.73 (d, J=5.6 Hz, 2H), 2.37 (s, 2H), 1.22 (t, J=7.1 Hz, 6H), 0.91 (s, 9H)